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Compound of Interest

Compound Name: CellTracker Orange CMRA Dye

Cat. No.: B12390478

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide details the mechanism, application, and technical specifications of

CellTracker Orange CMRA Dye, a vital tool for long-term, in-vitro and in-vivo cell tracking. We

will explore its chemical properties, labeling mechanism, and provide a detailed experimental

protocol for its use.

Core Principles of CellTracker Orange CMRA Dye
CellTracker Orange CMRA (5-(and-6)-(((4-chloromethyl)benzoyl)amino)tetramethylrhodamine)

is a fluorescent probe designed for monitoring cell movement and location over extended

periods. Its utility in multigenerational studies stems from its ability to be retained in cells for up

to 72 hours and through several cell divisions.[1][2] The dye is part of a broader family of

CellTracker probes that are characterized by their passive diffusion across cell membranes and

subsequent conversion into cell-impermeant products.[2][3][4]

Chemical and Spectroscopic Properties
A comprehensive understanding of the dye's properties is crucial for its effective application.

Key quantitative data is summarized in the table below.
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Property Value Reference(s)

Molecular Formula C30H25Cl2NO5 [5][6][7]

Molecular Weight 550.43 g/mol [5][6][7][8]

Excitation Maximum 548 - 553 nm [5][6][9]

Emission Maximum 565 - 576 nm [5][9][10]

Recommended Working

Concentration
0.5 - 25 µM [1][4]

Typical Incubation Time 15 - 45 minutes [4]

The Two-Step Labeling Mechanism
The efficacy of CellTracker Orange CMRA Dye lies in a two-step intracellular process that

renders it both fluorescent and membrane-impermeant. This mechanism ensures that the dye

is well-retained within the labeled cells and is not transferred to adjacent cells in a population.

[1][2]

Step 1: Esterase Cleavage: Initially, the CellTracker Orange CMRA molecule is non-

fluorescent. Upon crossing the cell membrane, intracellular esterases cleave the acetate

groups from the molecule.[3][4][11][12] This enzymatic reaction is a critical activation step that

unmasks the fluorescent properties of the dye.

Step 2: Thiol Conjugation: The activated dye possesses a mildly thiol-reactive chloromethyl

group.[1][3][13] This group reacts with intracellular thiols, primarily on glutathione (GSH), in a

reaction that is believed to be catalyzed by glutathione S-transferase (GST).[2][3][4][11] This

covalent bond formation creates a fluorescent dye-thioether adduct that is significantly larger

and is no longer able to traverse the cell membrane, effectively trapping it within the cytoplasm.

[2] This covalent linkage also allows the dye to be fixed with aldehyde-based fixatives, making

it compatible with subsequent immunocytochemistry or other fixed-cell analyses.[1][13]
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CellTracker Orange CMRA Labeling Pathway
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CellTracker Orange CMRA intracellular activation and retention pathway.

Detailed Experimental Protocol: Labeling Adherent
Cells
This protocol provides a step-by-step guide for labeling adherent cells with CellTracker
Orange CMRA Dye. For cells in suspension, the centrifugation steps should be adapted

accordingly.
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Reagent Preparation
Prepare a 10 mM Stock Solution: Allow the vial of CellTracker Orange CMRA Dye to warm

to room temperature before opening. Dissolve the lyophilized powder in high-quality,

anhydrous dimethyl sulfoxide (DMSO) to a final concentration of 10 mM.

Prepare the Working Solution: Dilute the 10 mM stock solution in serum-free medium to a

final working concentration of 0.5–25 µM.[1][4] The optimal concentration should be

determined empirically for each cell type and experimental condition. For routine long-term

tracking, a concentration of 5 µM is often a good starting point.[5][7][8] It is crucial to avoid

serum in the labeling medium as it can contain esterases that may prematurely cleave the

dye.[13]

Cell Staining Procedure
Cell Culture: Grow adherent cells on coverslips or in culture dishes to the desired confluency.

Aspirate Medium: Remove the culture medium from the cells.

Add Working Solution: Gently add the pre-warmed (37°C) CellTracker Orange CMRA

working solution to the cells, ensuring the entire surface is covered.

Incubation: Incubate the cells for 15-45 minutes at 37°C in a CO2 incubator.[4] The optimal

incubation time may vary between cell types.

Wash: Remove the working solution and wash the cells twice with pre-warmed, complete

culture medium (containing serum).

Final Incubation: Add fresh, complete culture medium to the cells and incubate for at least 30

minutes to allow for complete modification of the dye and removal of any unbound dye.

Imaging: The cells are now ready for fluorescence microscopy using appropriate filters for

the dye's excitation and emission spectra.
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Experimental Workflow for CellTracker Orange CMRA Labeling
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A generalized workflow for labeling adherent cells with CellTracker Orange CMRA.
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Conclusion
CellTracker Orange CMRA Dye is a robust and reliable tool for the long-term fluorescent

labeling of live cells. Its unique two-step activation and retention mechanism ensures stable,

multigenerational tracking without significant cytotoxicity. By understanding the underlying

principles and adhering to optimized protocols, researchers can effectively utilize this probe for

a wide array of applications in cell biology and drug discovery, including studies on cell

migration, proliferation, and viability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12390478/docs#a-technical-guide-to-cellular-
labeling-with-celltracker-orange-cmra-dye]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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